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Compound of Interest

Compound Name: Diisopropyl oxalate

Cat. No.: B1595506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diisopropyl oxalate, a versatile

diester of oxalic acid and isopropyl alcohol. The document details its chemical identity, physical

and chemical properties, synthesis protocols, and applications, with a particular focus on its

role as an intermediate in organic synthesis.

Chemical Identity and Synonyms
Diisopropyl oxalate is a key reagent in various chemical syntheses. A clear understanding of

its nomenclature is crucial for accurate literature searches and material procurement.

Identifier Type Identifier

IUPAC Name dipropan-2-yl oxalate

CAS Number 615-81-6

Molecular Formula C₈H₁₄O₄

Molecular Weight 174.19 g/mol

InChI Key ITHNIFCFNUZYLQ-UHFFFAOYSA-N

A comprehensive list of synonyms for diisopropyl oxalate is provided below to aid in its

identification across various databases and publications.
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Synonym

Oxalic acid diisopropyl ester

dipropan-2-yl ethanedioate

Ethanedioic acid, bis(1-methylethyl) ester

Isopropyl oxalate

NSC 4877

AI3-11244

EINECS 210-448-0

DTXSID70210477

Physicochemical Properties
A summary of the key physical and chemical properties of diisopropyl oxalate is presented in

the following table. This data is essential for its handling, storage, and application in

experimental settings.

Property Value Reference

Appearance Colorless liquid [1]

Melting Point -30 °C [1]

Boiling Point 190 °C (estimate) [1]

Flash Point 75.3 °C [1]

Density 1.002 g/cm³ [1]

Vapor Pressure 0.339 mmHg at 25°C [1]

Refractive Index 1.410 (estimate) [1]

Solubility
Insoluble in water, soluble in

organic solvents
[1]
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Synthesis of Diisopropyl Oxalate
Diisopropyl oxalate is primarily synthesized through the esterification of oxalic acid with

isopropyl alcohol. The following section details a common experimental protocol for its

preparation.

Experimental Protocol: Acid-Catalyzed Esterification
This protocol describes the synthesis of diisopropyl oxalate from oxalic acid and isopropyl

alcohol using p-toluenesulfonic acid as a catalyst.[2]

Materials:

Oxalic acid

Isopropyl alcohol

p-Toluenesulfonic acid monohydrate

Toluene

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (NaCl) solution

Procedure:

In a suitable reaction vessel equipped with a stirrer and a Dean-Stark apparatus, dissolve

oxalic acid in isopropyl alcohol.

Slowly add a solution of p-toluenesulfonic acid monohydrate in toluene to the reaction

mixture.

Heat the mixture to reflux and stir for approximately 24 hours. The water generated during

the reaction is continuously removed by azeotropic distillation using the Dean-Stark trap.

After the reaction is complete, cool the mixture to room temperature.
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Neutralize the reaction mixture by washing with a saturated aqueous solution of sodium

bicarbonate.

Extract the organic phase with toluene and wash with water and then with a saturated

aqueous solution of sodium chloride.

Dry the organic phase over a suitable drying agent (e.g., anhydrous sodium sulfate).

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain diisopropyl oxalate as a colorless

oil.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of diisopropyl oxalate
via acid-catalyzed esterification.
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Synthesis Workflow of Diisopropyl Oxalate
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Synthesis Workflow of Diisopropyl Oxalate

Applications in Organic Synthesis
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Diisopropyl oxalate serves as a valuable intermediate in the synthesis of a variety of organic

compounds, particularly in the pharmaceutical and agrochemical industries.[1] Its bifunctional

nature allows it to be used as a building block for more complex molecules. It is also utilized as

a plasticizer and coupling agent in the formulation of adhesives and coatings.[1]

While diisopropyl oxalate is a precursor in the synthesis of some biologically active

molecules, there is currently no significant evidence to suggest its direct involvement in

biological signaling pathways. Its primary role in drug development is as a starting material or

intermediate in the chemical synthesis of active pharmaceutical ingredients.

Safety and Handling
Diisopropyl oxalate is a combustible liquid and can cause skin and eye irritation.[3] It may

also cause respiratory irritation.[3] Appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn when handling this chemical. Work

should be conducted in a well-ventilated area, such as a chemical fume hood.

GHS Hazard Statements:

H227: Combustible liquid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Logical Relationships in Synthesis
The synthesis of diisopropyl oxalate involves a clear logical progression from starting

materials to the final product, governed by the principles of chemical reactivity. The key

relationship is the Fischer-Speier esterification reaction, where a carboxylic acid (oxalic acid)

and an alcohol (isopropyl alcohol) react in the presence of an acid catalyst to form an ester

(diisopropyl oxalate) and water. The removal of water drives the equilibrium towards the

formation of the product, illustrating Le Chatelier's principle.
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Logical Relationships in Diisopropyl Oxalate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Diisopropyl Oxalate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595506#synonyms-for-diisopropyl-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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